Cas no 827300-04-9 (3-Butoxycarbonylphenylboronic Acid)

3-Butoxycarbonylphenylboronic Acid Properties

Names and Identifiers

• (3-(Butoxycarbonyl)phenyl)boronic acid
• 3-Butoxycarbonylphenylboronic acid
• Benzoic acid, 3-borono-, 1-butyl ester

• MDL： MFCD02179446
• InChIKey： GXRBUIKBJAGBSJ-UHFFFAOYSA-N
• Inchi： 1S/C11H15BO4/c1-2-3-7-16-11(13)9-5-4-6-10(8-9)12(14)15/h4-6,8,14-15H,2-3,7H2,1H3
• SMILES： O=C(C1C=C(B(O)O)C=CC=1)OCCCC

Computed Properties

• Exact Mass: 222.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Heavy Atom Count: 16

Experimental Properties

• LogP: 0.32330
• PSA: 66.76000

3-Butoxycarbonylphenylboronic Acid Security Information

3-Butoxycarbonylphenylboronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%